
A Comprehensive Technical Review of Methyl
7(Z)-hexadecenoate Research

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methyl 7(Z)-hexadecenoate

Cat. No.: B028981 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 7(Z)-hexadecenoate, a monounsaturated fatty acid methyl ester, has garnered

increasing interest within the scientific community for its diverse biological activities and

potential therapeutic applications. This technical guide provides a comprehensive literature

review of the research conducted on Methyl 7(Z)-hexadecenoate, summarizing key findings,

experimental methodologies, and known mechanisms of action. This document is intended to

serve as an in-depth resource for researchers, scientists, and professionals involved in drug

development and related fields.

Chemical and Physical Properties
Methyl 7(Z)-hexadecenoate is structurally defined as the methyl ester of (Z)-7-hexadecenoic

acid.[1] Its fundamental properties are summarized in the table below.
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Property Value Source

Molecular Formula C₁₇H₃₂O₂ [1]

Molecular Weight 268.4 g/mol [1]

CAS Number 56875-67-3 [1]

IUPAC Name methyl (7Z)-hexadec-7-enoate [1]

Synonyms
Methyl cis-7-hexadecenoate,

(Z)-Methyl hexadec-7-enoate
[1]

Appearance Colorless to pale yellow liquid [2]

Odor Characteristic fatty odor [2]

Solubility
Soluble in organic solvents,

limited solubility in water
[2]

Biological Activities and Mechanisms of Action
Methyl 7(Z)-hexadecenoate has been identified as a metabolite in various organisms,

including plants, fungi, and algae.[3] Research has primarily focused on its potential as a

nitrification inhibitor, as well as its antimicrobial, antioxidant, and anti-inflammatory properties.

Nitrification Inhibition
Certain fatty acids and their methyl esters have been identified as nitrification inhibitors, playing

a role in regulating nitrogen cycles in soil.[4][5][6] These compounds can suppress the activity

of nitrifying bacteria, such as Nitrosomonas europaea, by blocking key enzymatic pathways like

ammonia monooxygenase (AMO) and hydroxylamine oxidoreductase (HAO).[5][7] While

specific quantitative data for Methyl 7(Z)-hexadecenoate is limited in the reviewed literature,

its structural similarity to other active fatty acid methyl esters suggests a comparable

mechanism of action.

Hypothesized Mechanism of Nitrification Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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